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Compound of Interest

3,4,5-Trimethoxybenzaldehyde-
Compound Name:

13C3
CAS No.: 1346605-09-1
Cat. No.: B585679

Get Quote

Immediate Action Required: Verify the isotopic nature of your material. 3,4,5-
Trimethoxybenzaldehyde-13C3 is a stable isotope-labeled compound. It is NOT radioactive.
Do not dispose of this material in radioactive waste streams (e.g., 14C or 3H bins). Doing so
will trigger unnecessary regulatory audits and incur significant disposal costs.

Treat this compound as a Hazardous Organic Chemical (Aldehyde). The primary disposal route
Is High-Temperature Incineration via a licensed chemical waste contractor.

Hazard Identification & Chemical Profile

Before handling waste, you must understand the specific hazards associated with the parent
pharmacophore. The 13C3 labeling does not alter the chemical toxicity profile but requires
precise inventory logging due to material cost.
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Parameter Data / Specification

Chemical Name 3,4,5-Trimethoxybenzaldehyde-13C3
CAS Number (Unlabeled) 86-81-7 (Parent)

Signal Word WARNING

[L12131A1I51I61 7181191 » Acute Tox. 4 (Oral) «
GHS Classifications Skin Irrit. 2 « Eye Irrit. 2A« STOT SE 3

(Respiratory lIrritation)

Aldehyde: Susceptible to oxidation.[4][5]
Reactivity Hazard Incompatible with Strong Oxidizing Agents (e.g.,
Nitric acid, Peroxides).

Radioactivity None (Stable Isotope).

Pre-Disposal Assessment: The "Recover vs.
Dispose" Protocol

As a Senior Application Scientist, | recommend a strict triage process before disposal. 13C-
labeled intermediates are high-value assets.

Step 1: Purity Verification

e Scenario A (Pure/Recoverable): If the material is unused solid or a pure solution in a volatile
solvent (e.g., Methanol-d4), consider solvent evaporation and recrystallization to recover the
labeled aldehyde for future synthesis.

e Scenario B (Irreversible Waste): If the material is a crude reaction mixture, contaminated, or
degraded (oxidized to 3,4,5-trimethoxybenzoic acid), proceed to Chemical Disposal.

Operational Disposal Procedures (Step-by-Step)
A. Solid Waste Disposal (Pure Substance)

» Container: Collect in a dedicated, screw-cap high-density polyethylene (HDPE) or glass jar.

o Labeling: Affix a hazardous waste label.
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o Chemical Name: "3,4,5-Trimethoxybenzaldehyde-13C3 (Solid)"
o Hazards: "Toxic, Irritant”

o Note: Write "STABLE ISOTOPE - NON-RADIOACTIVE" clearly on the tag to prevent
confusion by EHS personnel.

e Segregation: Do not mix with oxidizers or strong acids.

B. Liquid Waste Disposal (Solutions)

Most laboratory waste of this compound exists as a solution in organic solvents (DCM, Ethyl
Acetate, Methanol).

e Segregation: Determine the solvent base.
o Halogenated:[5][10] (e.g., DCM, Chloroform)

Halogenated Organic Waste Stream.

o Non-Halogenated: (e.g., Methanol, Acetone)
Non-Halogenated Organic Waste Stream.

» Neutralization (If Acidic/Basic): If the reaction mixture contains acids or bases, neutralize to
pH 6—8 prior to adding to the solvent waste drum to prevent drum pressurization.

» Transfer: Pour into the appropriate carboy using a funnel. Close the latch/cap immediately to
prevent aldehyde vapor release.

C. Empty Container Disposal

Trace residues of aldehydes can be odorous and irritating.
o Triple Rinse: Rinse the empty vial 3 times with a compatible solvent (e.g., Acetone).
e Rinsate Disposal: Pour all rinsates into the Non-Halogenated Organic Waste container.

o Defacement: Cross out the original label. Mark as "Empty."
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¢ Glass Waste: Discard the rinsed vial in the "Broken/Lab Glass" puncture-resistant box.

Visualizing the Decision Pathway

The following logic flow ensures compliance and safety during the disposal process.

Start: Waste Identification

Is it Radioactive?
(14C, 3H?)

No (13C, 15N, D)

Stable Isotope (13C)
Proceed as Chemical Waste

Physical State?

Solid Waste
(Pure/Contaminated)

Solid Hazardous Waste Bin Solvent Tvpe?
(Label: Toxic/Irritant) ype:

Halogenated Non-Halogenated

STOP: Radioactive Waste Protocol

Liquid/Solution

Halogenated Waste Stream Non-Halogenated Stream

(e.g., DCM, Chloroform) (e.g., MeOH, Acetone)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of 3,4,5-Trimethoxybenzaldehyde-
13C3.

Emergency Procedures

o Spill Response:
o Evacuate the immediate area if the spill is large (>100 mL) or if vapors are strong.
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[5][8]

o Containment: Cover the spill with an inert absorbent (Vermiculite or Spill-X). Do NOT use
paper towels alone, as aldehydes can be combustible.

o Cleanup: Scoop absorbed material into a hazardous waste bag/pail. Label as "Aldehyde
Spill Debris."

e EXxposure:
o Skin: Wash with soap and water for 15 minutes.
o Eyes: Rinse cautiously with water for 15 minutes.[6][7] Remove contact lenses.[7][8]

o Ingestion:[6]Do NOT induce vomiting. Rinse mouth and seek medical attention
immediately.

Regulatory Compliance (RCRA & Local)

o RCRA Status: 3,4,5-Trimethoxybenzaldehyde is not explicitly listed on the EPA P-list or U-
list. However, it is a chemical waste.

o Characteristic Waste: If mixed with flammable solvents (Flash point <60°C), the waste is
D001 (Ignitable).

o Documentation: Ensure the "13C3" designation is recorded in your lab's Chemical Inventory
System as "Disposed"” to maintain accurate mass balance records for expensive isotopic
reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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